Cas no 1129-65-3 (1-Phenyl-1-hexyne)
1-Phenyl-1-hexyne is an organic compound belonging to the class of terminal alkynes, characterized by a phenyl group attached to the first carbon of a hexynyl chain. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in Sonogashira coupling reactions, where it serves as a versatile building block for constructing complex aromatic and conjugated systems. Its terminal alkyne functionality allows for selective functionalization, enabling the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile and compatibility with various catalysts enhance its utility in precision organic synthesis.
1-Phenyl-1-hexyne structure
Product Name:1-Phenyl-1-hexyne
CAS No:1129-65-3
MF:C12H14
MW:158.239563465118
MDL:MFCD00039969
CID:218920
PubChem ID:87574577
Update Time:2025-05-23
1-Phenyl-1-hexyne Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-hexyn-1-yl-
- 1-Phenyl-1-hexyne
- 1-Butyl-2-phenylacetylene
- hex-1-ynylbenzene
- 1-Hexynylbenzene
- 1-Hexynylbenzene #
- AKOS015840579
- DTXSID50150206
- CS-0152398
- butyl phenylacetylene
- 1-Phenyl-1-hexyne, 99%
- 1-Hexyne, 1-phenyl-
- hex-1-ynyl-benzene
- 5-hexyn-1-yl-benzene
- FT-0608224
- Benzene, 1-hexynyl-
- SY052136
- J-002886
- InChI=1/C12H14/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4H2,1H
- D71011
- BS-14461
- 1-Hexyn-1-ylbenzene
- MFCD00039969
- hex-1-yn-1-ylbenzene
- BAA12965
- 1129-65-3
- (hex-1-yn-1-yl)benzene
- Butylphenylacetylene
- P0360
- DB-041143
-
- MDL： MFCD00039969
- Inchi： 1S/C12H14/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4H2,1H3
- InChI Key： VBRLZTLFLNZEPZ-UHFFFAOYSA-N
- SMILES： C(CC#CC1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 158.11000
- Monoisotopic Mass: 158.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.9 g/mL at 25 °C(lit.)
- Boiling Point: 231°C
- Flash Point: 208 °F
- Refractive Index: n20/D 1.5349(lit.)
- PSA: 0.00000
- LogP: 3.22830
- Solubility: Not determined
1-Phenyl-1-hexyne Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S27-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S24/25
1-Phenyl-1-hexyne Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1-Phenyl-1-hexyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160657-1ml |
1-Phenyl-1-hexyne |
1129-65-3 | 98% | 1ml |
¥137.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160657-5ML |
1-Phenyl-1-hexyne |
1129-65-3 | 98% | 5ml |
¥560.90 | 2023-09-01 | |
| TRC | P399323-50mg |
1-Phenyl-1-hexyne |
1129-65-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399323-100mg |
1-Phenyl-1-hexyne |
1129-65-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399323-500mg |
1-Phenyl-1-hexyne |
1129-65-3 | 500mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X25765-5g |
1-Phenyl-1-hexyne |
1129-65-3 | 98% | 5g |
¥284.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X25765-250mg |
1-Phenyl-1-hexyne |
1129-65-3 | 98% | 250mg |
¥48.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X25765-1g |
1-Phenyl-1-hexyne |
1129-65-3 | 98% | 1g |
¥81.0 | 2024-07-18 | |
| Chemenu | CM343514-5g |
1-Phenyl-1-hexyne |
1129-65-3 | 95%+ | 5g |
$143 | 2022-06-14 | |
| Chemenu | CM343514-25g |
1-Phenyl-1-hexyne |
1129-65-3 | 95%+ | 25g |
$458 | 2022-06-14 |
1-Phenyl-1-hexyne Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1129-65-3)1-Phenyl-1-hexyne
Order Number:A1198845
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):298.0
Email:sales@amadischem.com
1-Phenyl-1-hexyne Related Literature
-
Rajendran Manikandan,Masilamani Jeganmohan Org. Biomol. Chem. 2015 13 10420
-
Ilfir R. Ramazanov,Rita N. Kadikova,Aliya K. Amirova,Oleg S. Mozgovoj,Usein M. Dzhemilev RSC Adv. 2021 11 39518
-
Yuan Gao,Mengfan Zhang,Chaoyu Wang,Zhen Yang,Xianqiang Huang,Ruokun Feng,Chenze Qi Chem. Commun. 2020 56 14231
-
Shengnan Liu,Jianbiao Liu,Qiong Wang,Jin Wang,Fang Huang,Wenjuan Wang,Chuanzhi Sun,Dezhan Chen Org. Chem. Front. 2020 7 1137
-
Poomsith Thangsan,Thanya Rukkijakan,Bongkotrat Thanaussavadate,Kanyapat Yiamsawat,Jakkapan Sirijaraensre,Kevin P. Gable,Pitak Chuawong Org. Biomol. Chem. 2023 21 1501
1129-65-3 (1-Phenyl-1-hexyne) Related Products
- 14374-45-9(Benzene, 1-heptyn-1-yl-)
- 16967-02-5(Benzene, 1-octyn-1-yl-)
- 57718-18-0(1-Phenyl-1-nonyne)
- 4250-81-1(1-Phenyl-1-pentyne)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1129-65-3)1-Phenyl-1-hexyne
Purity:99%
Quantity:25g
Price ($):298.0